Cas no 17007-68-0 (Estr-4-en-3-one,17,17-difluoro- (8CI,9CI))

• Product Name: Estr-4-en-3-one,17,17-difluoro- (8CI,9CI)
• CAS No: 17007-68-0
• MF: C₁₈H₂₄F₂O
• MW: 294.379372596741
• CID: 206808
• Update Time: 2024-01-26

Estr-4-en-3-one,17,17-difluoro- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Estr-4-en-3-one,17,17-difluoro- (8CI,9CI)
• Estr-4-en-3-one, 17,17-difluoro- (8CI,9CI)

• Inchi： 1S/C18H24F2O/c1-17-8-6-14-13-5-3-12(21)10-11(13)2-4-15(14)16(17)7-9-18(17,19)20/h10,13-16H,2-9H2,1H3/t13-,14+,15+,16-,17-/m0/s1
• InChI Key： DZZQHKAYIRZGBY-BIVLZKPYSA-N
• SMILES： C1(=O)C=C2[C@]([H])(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)C(F)(F)CC3)CC2

Computed Properties

• Exact Mass: 294.17962

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Melting Point: 156-157 °C
• Boiling Point: 393.1±42.0 °C(Predicted)
• PSA: 17.07